Cas no 102520-97-8 (tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate)

Tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate is a protected amino alcohol derivative commonly employed in organic synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while remaining cleavable under acidic conditions, making it useful for temporary amine protection. The hydroxyl and carbamate functionalities offer versatility for further functionalization, enabling its use as a building block in peptide synthesis and medicinal chemistry. Its sterically hindered structure enhances selectivity in reactions, reducing unwanted side products. The compound is typically handled under inert conditions to preserve its integrity. Its well-defined reactivity profile makes it valuable for controlled synthetic transformations.
tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate structure
102520-97-8 structure
Product Name:tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate
CAS No:102520-97-8
MF:C9H19NO3
MW:189.252063035965
MDL:MFCD03788641
CID:125096
PubChem ID:14578673
Update Time:2025-05-27

tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (1-hydroxy-2-methylpropan-2-yl)carbamate
    • Carbamicacid, (2-hydroxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester (9CI)
    • (2-Hydroxy-1,1-dimethylethyl)carbamicacid tert-butyl ester
    • 1,1-Dimethylethyl(2-hydroxy-1,1-dimethylethyl)carbamate
    • tert-Butyl(2-hydroxy-1,1-dimethylethyl)carbamate
    • tert-ButylN-(2-hydroxy-1,1-dimethylethyl)carbamate
    • N-BOC-2-AMINO-2-METHYL-1-PROPANOL
    • 2-boc-amino-2-methyl-1-propanol
    • BOC-AIB-OL
    • Carbamic acid,N-(2-hydroxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
    • (2-Hydroxy-1,1-dimethyl-ethyl)-carbamic acid tert-butyl ester
    • 2-tert-butoxycarbonylamino-2-methyl-1-propanol
    • 2-tert-butoxycarbonylamino-2-methylpropanol
    • AmbotzBAL1013
    • BOC-AIB-
    • N-(tert-butoxycarbonyl)-2-amino-2-methyl-1-propanol
    • N-2-Hydroxy-1,1-dimethylethyl carbamic acid tert-butyl ester
    • N-Boc-2-amino-2-methylpropan-1-ol
    • N-BOC-2-AMINO-2-METHYL-1-PROPANOL 97
    • tert-Butyl (1-hydroxy-2-methylpropan-2-yl)
    • tert-butyl N-(1-hydroxy-2-methylpropan-2-yl)carbamate
    • 1,1-Dimethylethyl (2-hydroxy-1,1-dimethylethyl)carbamate, 2-Hydroxy-1,1-dimethylethyl)carbamic acid 1,1-dimethylethyl ester, (2-Hydroxy-1,1-dimethylethyl)carbamic acid tert-butyl ester
    • N-Boc-2-aMino-2-Methyl-1-propanol 97%
    • tert-Butyl N-(2-hydroxy-1,1-dimethylethyl)carbamate
    • N-Boc-2-Amino-2-Methyl-1-Propanol 97
    • tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate
    • 2-t-butoxycarbonylamino-2-methylpropanol
    • SY026752
    • tert-butyl(1-hydroxy-2-methylpropan-2-yl)carbamate
    • N-Boc-2-amino-2-methyl-1-propanol, 97%
    • B6025
    • EN300-82268
    • 2-t-butoxycarbonylamino-2-methyl-1-propanol
    • tert-butyl 1-hydroxy-2-methylpropan-2-ylcarbamate
    • BCP32316
    • CS-W008803
    • (2-hydroxy-1,1-dimethyl ethyl)-carbamic acid t-butyl ester
    • MFCD03788641
    • 1,1-Dimethylethyl (2-hydroxy-1,1-dimethylethyl)carbamate
    • 2-(tert-butoxycarbonylamino)-2-methyl-1-propanol
    • TERT-BUTYL (2-HYDROXY-1,1-DIMETHYLETHYL)CARBAMATE
    • AM85453
    • DS-15403
    • 2 -tert-butoxycarbonylamino-2-methylpropanol
    • (2-hydroxy-1,1-dimethylethyl)-carbamic acid tert-butyl ester
    • CARBAMIC ACID, (2-HYDROXY-1,1-DIMETHYLETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • DTXSID50561873
    • 102520-97-8
    • 2-((tert-Butoxycarbonyl)amino)-2-methylpropanol; tert-Butyl (1-hydroxy-2-methylpropan-2-yl)carbamate; tert-Butyl (2-hydroxy-1,1-dimethylethyl)carbamate
    • tert-butyl N-(2-methyl-1-oxidanyl-propan-2-yl)carbamate
    • (2-Hydroxy-1,1-dimethylethyl)carbamic acid t-butyl ester
    • 2-(T-BUTYLOXYCARBONYLAMINO)-2-METHYL-1-PROPANOL
    • A800581
    • 2-(N-(tert.-butyloxycarbonyl)-amino)-2-methylpropan-1-ol
    • N-BOC-2-AMINO-2-METHYL-1-PROPANOL97
    • N-Boc-2-amino-2-methylpropanol
    • CARBAMIC ACID, N-(2-HYDROXY-1,1-DIMETHYLETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • SBWYTQQSTIUXOP-UHFFFAOYSA-N
    • 2-(BOC-AMINO)-2-METHYL-1-PROPANOL
    • SCHEMBL57379
    • AB16063
    • J-000712
    • N-tert-Butoxycarbonyl-2-amino-2-methyl-1-propanol
    • 2-(t-butoxycarbonylamino)-2-methyl-1-propanol
    • N-(1-hydroxy-2-methylpropan-2-yl)carbamic acid tert-butyl ester
    • AKOS005738347
    • STL122209
    • ALBB-016220
    • MDL： MFCD03788641
    • Inchi： 1S/C9H19NO3/c1-8(2,3)13-7(12)10-9(4,5)6-11/h11H,6H2,1-5H3,(H,10,12)
    • InChI Key： SBWYTQQSTIUXOP-UHFFFAOYSA-N
    • SMILES： O(C(NC(C)(C)CO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.13600
  • Monoisotopic Mass: 189.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.012
  • Melting Point: 59.0 to 63.0 deg-C
  • Boiling Point: 286.543°C at 760 mmHg
  • Flash Point: 127.097°C
  • Refractive Index: 1.453
  • PSA: 58.56000
  • LogP: 1.67290

tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36
  • Risk Phrases：R36/37/38

tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-butyl N-(2-hydroxy-1,1-dimethyl-ethyl)carbamate Pricemore >>

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